Cas no 842-35-3 ( )

  structure
  structure
Product Name: 
CAS No:842-35-3
MF:C14H10I2O3
MW:480.036348819733
CID:989272
PubChem ID:268515
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3,5-diiodo-4-phenylmethoxybenzoic acid
    • 4-Benzyloxy-3,5-dijod-benzoesaeure
    • DTXSID90296314
    • 842-35-3
    • 4-(benzyloxy)-3,5-diiodobenzoic acid
    • NSC-108772
    • NSC108772
    • SCHEMBL4269670
    • 3,5-diiodo-4-phenylmethoxy-benzoic acid
    • DS-013955
    •  
    • Inchi: 1S/C14H10I2O3/c15-11-6-10(14(17)18)7-12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
    • InChI Key: DZTYFSSXRSWATG-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=C(C=1OCC1C=CC=CC=1)I

Computed Properties

  • Exact Mass: 479.87200
  • Monoisotopic Mass: 479.87194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.17300
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.